2-chloro-6-fluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C15H15ClFNO3/c1-20-8-6-18(9-11-5-7-21-10-11)15(19)14-12(16)3-2-4-13(14)17/h2-5,7,10H,6,8-9H2,1H3
• InChI Key: UPNPTZISPPFEQC-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=COC=C1)C(=O)C2=C(C=CC=C2Cl)F
• Molecular Formula: C15H15ClFNO3
• Molecular Weight: 311.73 g/mol

Description

2-chloro-6-fluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide, also known as CFME, is a novel compound that has recently gained attention in the scientific community due to its potential therapeutic applications. CFME belongs to the class of benzamide derivatives and has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

Imaging and Diagnostic Applications

One significant area of research involves the development of fluorine-containing benzamide analogs for imaging the sigma-2 receptor status of solid tumors using positron emission tomography (PET). These compounds demonstrate high tumor uptake and acceptable tumor/normal tissue ratios, indicating potential for non-invasive tumor diagnostics (Tu et al., 2007).

Anticancer and Antiangiogenic Activity

Another research focus is the synthesis and evaluation of novel 3-arylaminobenzofuran derivatives targeting the colchicine site on tubulin. These compounds exhibit potent anticancer and antiangiogenic activities, including the inhibition of cancer cell growth at nanomolar concentrations, induction of apoptosis, and in vivo antitumor activity, suggesting a promising avenue for cancer therapy development (Romagnoli et al., 2015).

Fluorescent Chemosensors

Research into fluorescent chemosensors has led to the development of sensors with excellent selectivity and sensitivity for metal ions like Zn(2+), showcasing potential applications in environmental monitoring, industrial processes, and possibly medical diagnostics (Li et al., 2014).

Synthetic Methodologies

Studies also encompass the exploration of synthetic methodologies, such as the synthesis of fluoronaphthalene building blocks via aryne reactions. This work contributes to the development of novel compounds with potential applications in pharmaceutical or agricultural research by providing access to naphthalene derivatives with unique substituent patterns (Masson & Schlosser, 2005).